molecular formula C10H16N2 B1423125 N-(2,2-dimethylpropyl)pyridin-3-amine CAS No. 1250946-71-4

N-(2,2-dimethylpropyl)pyridin-3-amine

Cat. No. B1423125
CAS RN: 1250946-71-4
M. Wt: 164.25 g/mol
InChI Key: GNYFTORFAKIQDR-UHFFFAOYSA-N
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Description

“N-(2,2-dimethylpropyl)pyridin-3-amine”, also known as DMPA, is a pyridine-3-amine derivative. It has gained attention in the scientific community due to its potential applications in various fields of research and industry. The compound has a CAS Number of 1250946-71-4 and a molecular weight of 164.25 .


Molecular Structure Analysis

The molecular formula of “N-(2,2-dimethylpropyl)pyridin-3-amine” is C10H16N2 . The InChI Code is 1S/C10H16N2/c1-10(2,3)8-12-9-5-4-6-11-7-9/h4-7,12H,8H2,1-3H3 .

It is stored at room temperature .

Scientific Research Applications

Medicinal Chemistry

  • Ligand-Receptor Interactions : The study of ligand-receptor interactions using analogues of cardiotonic agents like "N-(2,2-dimethylpropyl)pyridin-3-amine" has been insightful. Research by Dionne et al. (1986) on pyrrolo and pyrido analogues of 7-hydroxycyclindole demonstrated the importance of hydrogen bond formation in these interactions. This study helps in understanding the molecular mechanics of drug-receptor interactions (Dionne, Humber, Asselin, McQuillan, & Treasurywala, 1986).

Polymer Science

  • Cationic Polymerization : The role of "N-(2,2-dimethylpropyl)pyridin-3-amine" in cationic polymerization was investigated by Higashimura et al. (1989). Their study revealed how different amines, including pyridine derivatives, can affect the polymerization process of vinyl ethers, suggesting its potential in controlling polymer structures (Higashimura, Okamoto, Kishimoto, & Aoshima, 1989).

Organometallic Chemistry

  • Amination Reactions : The application of "N-(2,2-dimethylpropyl)pyridin-3-amine" in amination reactions, particularly in the synthesis of pyridine derivatives, has been explored. For example, a study by Samadi et al. (2011) on microwave-assisted synthesis of aminopyridine derivatives highlights the efficiency and potential of these reactions in organometallic synthesis (Samadi, Silva, Chioua, Carreiras, & Marco-Contelles, 2011).

Environmental Chemistry

  • Analytical Techniques : The compound has been utilized in developing analytical techniques for the detection of specific chemicals. For instance, the use of pyridine-based dyes as indicators in titration methods, as explored by Caso and Cefola (1963), demonstrates its utility in enhancing analytical precision (Caso & Cefola, 1963).

Material Science

  • Catalysis : The use of "N-(2,2-dimethylpropyl)pyridin-3-amine" in catalysis, particularly in the polymerization of silanes, was reported by Deeken et al. (2006). Their research on group 10 metal aminopyridinato complexes as catalysts suggests its effectiveness in aryl-Cl activation and hydrosilane polymerization (Deeken, Proch, Casini, Braun, Mechtler, Marschner, Motz, & Kempe, 2006).

properties

IUPAC Name

N-(2,2-dimethylpropyl)pyridin-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H16N2/c1-10(2,3)8-12-9-5-4-6-11-7-9/h4-7,12H,8H2,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GNYFTORFAKIQDR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)CNC1=CN=CC=C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H16N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

164.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,2-dimethylpropyl)pyridin-3-amine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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